40-(1,3-benzoxazol-2-yl)-17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1(44),2,6(15),8,10,12,16,18,20,22,25,27,29,31,33,38,40,42-octadecaene-4,7,14,24,35,37-hexone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 40-(1,3-benzoxazol-2-yl)-17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1(44),2,6(15),8,10,12,16,18,20,22,25,27,29,31,33,38,40,42-octadecaene-4,7,14,24,35,37-hexone (hereafter referred to as Compound X) is a polycyclic heteroaromatic system featuring a 1,3-benzoxazole core, multiple nitrogen atoms, and six ketone groups. Its structural complexity arises from fused cycloalkane and heterocyclic rings, which confer unique electronic and steric properties. This article compares Compound X with structurally related benzoxazole- and tetrazole-containing derivatives, focusing on synthesis, physicochemical properties, and spectroscopic characteristics.
Properties
CAS No. |
85702-66-5 |
|---|---|
Molecular Formula |
C49H21N3O7 |
Molecular Weight |
763.7 g/mol |
IUPAC Name |
40-(1,3-benzoxazol-2-yl)-17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1(44),2,6(15),8,10,12,16,18,20,22,25,27,29,31,33,38,40,42-octadecaene-4,7,14,24,35,37-hexone |
InChI |
InChI=1S/C49H21N3O7/c53-22-10-9-20-14-30-31(15-21(20)13-22)44-39(42-41-36(56)19-33-40(46(41)52-45(30)42)48(58)26-6-2-1-5-25(26)47(33)57)27-12-11-24-32(43(27)51-44)18-28-29(16-23(54)17-35(28)55)38(24)49-50-34-7-3-4-8-37(34)59-49/h1-16,18H,17,19H2 |
InChI Key |
FIFJZTGMNFUDQC-UHFFFAOYSA-N |
Canonical SMILES |
C1C(=O)C=C2C(=CC3=C4C(=C5C6=C7C(=O)CC8=C(C7=NC6=C9C=C6C=CC(=O)C=C6C=C9C5=N4)C(=O)C4=CC=CC=C4C8=O)C=CC3=C2C2=NC3=CC=CC=C3O2)C1=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
- Compound X shares a benzoxazole moiety with compounds 9a–d from (e.g., 4,7-bis(aryl ethynyl)benzo[c][1,2,5]oxadiazole derivatives) . However, Compound X distinguishes itself through its polycyclic framework and six ketone groups, which are absent in 9a–d .
Physicochemical Properties
- The extended alkyl chains in 9a–d (e.g., 2-ethylhexyl, octyl) improve solubility in organic solvents compared to Compound X , which is likely insoluble in polar solvents due to its rigid, planar structure .
Spectroscopic Features
- IR Spectroscopy :
- NMR Spectroscopy :
Electronic and Reactivity Profiles
- The benzoxazole core in Compound X is electron-rich, favoring electrophilic substitution, whereas tetrazole-containing analogs (16c ) are electron-deficient, directing reactivity toward nucleophilic attack .
- The polycyclic framework of Compound X may enhance π-π stacking interactions, relevant for applications in materials science, contrasting with the linear alkyl-tetrazole systems in 9a–d .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
